![molecular formula C8H16BrNO B6177072 [(1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptan-2-yl]methanol hydrobromide CAS No. 2567489-68-1](/img/no-structure.png)
[(1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptan-2-yl]methanol hydrobromide
Overview
Description
[(1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptan-2-yl]methanol hydrobromide is a useful research compound. Its molecular formula is C8H16BrNO and its molecular weight is 222.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(1R,2S,3R,4S)-3-aminobicyclo[2.2.1]heptan-2-yl]methanol hydrobromide involves the conversion of a bicyclic ketone to the corresponding alcohol, followed by the addition of an amine to form the final product.", "Starting Materials": [ "Bicyclic ketone", "Sodium borohydride", "Methanol", "Hydrobromic acid", "Amine (e.g. ammonia, methylamine)" ], "Reaction": [ "Reduction of bicyclic ketone with sodium borohydride in methanol to form bicyclic alcohol", "Treatment of bicyclic alcohol with hydrobromic acid to form hydrobromide salt", "Addition of amine to hydrobromide salt to form final product" ] } | |
CAS No. |
2567489-68-1 |
Molecular Formula |
C8H16BrNO |
Molecular Weight |
222.1 |
Purity |
95 |
Origin of Product |
United States |
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